Cas no 328289-91-4 (Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]-)

Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]-, is a substituted aromatic amine featuring a piperidine moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, which allows for further functionalization. The presence of the 2,6-dimethylpiperidine group enhances steric hindrance, potentially improving selectivity in catalytic or binding applications. Its amine functionality makes it a useful intermediate in the preparation of more complex molecules, including bioactive compounds. The compound's stability under standard conditions and compatibility with common solvents further contribute to its utility in laboratory and industrial settings. Proper handling is advised due to potential reactivity of the amine group.
Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- structure
328289-91-4 structure
Product Name:Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]-
CAS No:328289-91-4
MF:C14H22N2
MW:218.337883472443
CID:853933
Update Time:2026-04-29

Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]-
    • 4-(2,6-Dimethyl-piperidin-1-ylmethyl)-phenylamine
    • 4-[(2,6-dimethylpiperidin-1-yl)methyl]aniline
    • 4-[(2,6-dimethylpiperidyl)methyl]phenylamine
    • Inchi: InChI=1S/C14H22N2/c1-11-4-3-5-12(2)16(11)10-13-6-8-14(15)9-7-13/h6-9,11-12H,3-5,10,15H2,1-2H3
    • InChI Key: OXTPGYNBWHJWOR-UHFFFAOYSA-N
    • SMILES: CC1CCCC(C)N1CC2=CC=C(C=C2)N

Computed Properties

  • Exact Mass: 218.17800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 29.26000
  • LogP: 3.55080

Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- Pricemore >>

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Additional information on Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]-

Recent Advances in the Study of Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- (CAS: 328289-91-4)

The compound Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- (CAS: 328289-91-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidinylmethyl substitution on the benzene ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility in drug development.

One of the key areas of investigation has been the compound's role as a potential modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- may interact with specific receptors in the central nervous system, offering possibilities for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structural and functional characteristics.

In addition to its neurological applications, recent research has explored the compound's antimicrobial properties. Studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, with particular emphasis on its mechanism of action at the molecular level. These findings highlight the versatility of Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- as a candidate for developing novel antimicrobial agents, especially in the face of rising antibiotic resistance.

Another noteworthy development is the optimization of synthetic routes for this compound. Researchers have reported improved yields and purity through innovative catalytic methods, which are critical for scaling up production for clinical trials. Computational chemistry approaches, such as molecular docking and density functional theory (DFT) calculations, have also been employed to predict its interactions with biological targets, further guiding experimental design.

The safety profile of Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- has been another focal point. Toxicological assessments in animal models have provided preliminary data on its pharmacokinetics and potential side effects, which are essential for its progression into human trials. These studies underscore the importance of balancing efficacy with safety in the development of new therapeutic agents.

In conclusion, the latest research on Benzenamine, 4-[(2,6-dimethyl-1-piperidinyl)methyl]- (CAS: 328289-91-4) underscores its multifaceted potential in drug discovery. From neurological to antimicrobial applications, this compound represents a promising avenue for future therapeutic development. Continued research efforts are expected to further elucidate its mechanisms and expand its clinical applicability, making it a compound of significant interest in the pharmaceutical industry.

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